Cas no 10526-63-3 (b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI))

b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) structure
10526-63-3 structure
Product Name:b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
CAS No:10526-63-3
MF:C8H14N4O8
MW:294.218761920929
CID:150501
PubChem ID:25337
Update Time:2025-04-19

b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-[2-[2-carboxyethyl(nitro)amino]ethyl-nitroamino]propanoic acid
    • 1,2-Bis-(N-nitro-2-carboxy-ethylamino)-ethan
    • 3,3'-[ethane-1,2-diylbis(nitroimino)]dipropanoic acid
    • 4,7-Dinitraza-decan-1,10-disaeure
    • 4,7-Dinitro-4,7-diazadecandisaeure
    • 4,7-Dinitro-4,7-diaza-decandisaeure
    • AC1L18XU
    • BRN 1717015
    • LS-16108
    • N-N'-Bis-(2-carboxy-aethyl)-N,N'-dinitro-aethylendiamin
    • N,N'-(1,2-Ethanediyl)bis(N-nitro-beta-alanine)
    • 10526-63-3
    • 4,7-dinitro-4,7-diazadecanedioic acid
    • 4-04-00-03418 (Beilstein Handbook Reference)
    • DTXSID70147037
    • beta-ALANINE, N,N'-(1,2-ETHANEDIYL)BIS(N-NITRO-
    • b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
    • Inchi: 1S/C8H14N4O8/c13-7(14)1-3-9(11(17)18)5-6-10(12(19)20)4-2-8(15)16/h1-6H2,(H,13,14)(H,15,16)
    • InChI Key: GOFILDPHMQJATQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](N(CCC(=O)O)CCN(CCC(=O)O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 294.08122
  • Monoisotopic Mass: 294.081163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 173

Experimental Properties

  • Density: 1.549
  • Boiling Point: 711.5°Cat760mmHg
  • Flash Point: 384.1°C
  • Refractive Index: 1.563
  • PSA: 167.36
  • LogP: -0.03040
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